Cas no 435342-20-4 (1-(2-Piperidin-1-ylethyl)-1H-benzimidazol-2-amine)

• Product Name: 1-(2-Piperidin-1-ylethyl)-1H-benzimidazol-2-amine
• CAS No: 435342-20-4
• MF: C₁₄H₂₀N₄
• MW: 244.335402488708
• MDL: MFCD00181089
• CID: 929006
• PubChem ID: 566559
• Update Time: 2025-10-29

1-(2-Piperidin-1-ylethyl)-1H-benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-piperidin-1-yl-ethyl)-1h-benzoimidazol-2-ylamine
• 1-(2-Piperidin-1-ylethyl)-1H-benzimidazol-2-amine
• 1-(2-Piperidin-1-yl-ethyl)-1H-benzoimidazol-2-yl-amine dihydrochloride
• 1-(2-piperidin-1-ylethyl)benzimidazol-2-amine
• 2-amino-1-(2-piperidinoethyl)benzimidazole
• HMS1477F09
• STK099401
• 1-(2-piperidin-1-yl-ethyl)-1-h-benzoimidazol-2-ylamine
• DB-017154
• 1-[2-(piperidin-1-yl)ethyl]-1H-1,3-benzodiazol-2-amine
• 1-(2-(Piperidin-1-yl)ethyl)-1H-benzo[d]imidazol-2-amine
• EN300-227663
• AE-907/30533040
• IDI1_020493
• 1-[2-(piperidin-1-yl)ethyl]-1,3-benzodiazol-2-amine
• BRD-K16284892-300-01-2
• BBL036252
• SCHEMBL3761561
• Cambridge id 5542670
• AKOS000301464
• Oprea1_013094
• 1-[2-(1-Piperidinyl)ethyl]-1H-benzimidazol-2-ylamine #
• MFCD00181089
• 1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-amine
• CS-0240305
• FS-1971
• AE-848/00232018
• 2-amino-1-(2-piperidinoethyl)-benzimidazole
• 26840-46-0
• Benzimidazol-2-amine, 1-[2-(1-piperidyl)ethyl]-
• 1-[2-(1-Piperidyl)ethyl]benzimidazol-2-amine
• ChemDiv3_001527
• Oprea1_002851
• AB00088224-01
• CCG-107173
• 435342-20-4
• DTXSID50340685
• 1-[2-(piperidin-1-yl)ethyl]-1H-benzimidazol-2-amine
• ALBB-001558

• MDL： MFCD00181089
• Inchi： 1S/C14H20N4/c15-14-16-12-6-2-3-7-13(12)18(14)11-10-17-8-4-1-5-9-17/h2-3,6-7H,1,4-5,8-11H2,(H2,15,16)
• InChI Key： VIGFYGMAAFDKCA-UHFFFAOYSA-N
• SMILES： N1(CCN2C(N)=NC3C=CC=CC2=3)CCCCC1

Computed Properties

• Exact Mass: 244.16900
• Monoisotopic Mass: 245.176622
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.3

Experimental Properties

• Boiling Point: 442.5°C at 760 mmHg
• Flash Point: 221.4°C
• PSA: 47.08000
• LogP: 2.62350

1-(2-Piperidin-1-ylethyl)-1H-benzimidazol-2-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(2-Piperidin-1-ylethyl)-1H-benzimidazol-2-amine

Comprehensive Analysis of 1-(2-Piperidin-1-ylethyl)-1H-benzimidazol-2-amine (CAS No. 435342-20-4): Properties, Applications, and Research Insights

The compound 1-(2-Piperidin-1-ylethyl)-1H-benzimidazol-2-amine (CAS No. 435342-20-4) is a benzimidazole derivative with a unique structural framework, combining a piperidine moiety and an amine functional group. This molecular architecture has garnered significant attention in pharmaceutical and biochemical research due to its potential interactions with biological targets. The benzimidazole core is known for its versatility in drug design, often contributing to enhanced binding affinity and metabolic stability.

Recent studies highlight the growing interest in 1-(2-Piperidin-1-ylethyl)-1H-benzimidazol-2-amine as a scaffold for developing novel therapeutic agents. Researchers are exploring its role in modulating enzyme activity and receptor interactions, particularly in central nervous system (CNS) disorders. The compound's piperidine-ethyl side chain may influence blood-brain barrier permeability, a critical factor for CNS-targeted drugs. This aligns with current trends in precision medicine, where tailored molecular designs are prioritized.

From a synthetic chemistry perspective, CAS No. 435342-20-4 presents interesting challenges and opportunities. The benzimidazol-2-amine group offers multiple sites for functionalization, enabling the creation of diverse analogs. Computational modeling studies suggest that the piperidin-1-ylethyl substituent could enhance solubility profiles without compromising target engagement—a key consideration in modern lead optimization workflows.

The compound's physicochemical properties have been investigated using advanced analytical techniques. Spectroscopic data (NMR, MS) confirm the stability of the benzimidazole-piperidine linkage under physiological conditions. Such stability is crucial for in vivo applications and has sparked discussions about its potential as a pharmacophore in next-generation small molecules. These findings address frequently searched questions about heterocyclic compound stability and structure-activity relationships.

In material science applications, derivatives of 1-(2-Piperidin-1-ylethyl)-1H-benzimidazol-2-amine have shown promise as organic semiconductors. The conjugated benzimidazole system, when combined with the electron-donating piperidine group, exhibits interesting charge transport properties. This bridges the gap between pharmaceutical and materials research—a trending interdisciplinary topic in scientific literature.

Quality control protocols for CAS No. 435342-20-4 emphasize HPLC purity assessments and residual solvent analysis, reflecting industry standards for research-grade compounds. The compound's shelf life and storage conditions (typically -20°C under inert atmosphere) are frequently addressed in technical inquiries, highlighting practical considerations for laboratory use.

Emerging patent literature suggests innovative applications of this chemical entity in bioconjugation strategies and prodrug development. The amine functionality at the 2-position allows for covalent attachment to various carriers, addressing current interests in targeted drug delivery systems. Such applications respond to the growing demand for precision therapeutics in academic and industrial settings.

Environmental fate studies of 1-(2-Piperidin-1-ylethyl)-1H-benzimidazol-2-amine derivatives indicate moderate biodegradability, with research ongoing to improve ecological profiles. This aspect connects with contemporary concerns about green chemistry principles in molecular design—a hot topic in both scientific and regulatory communities.

The scientific community continues to investigate the full potential of CAS No. 435342-20-4, with particular focus on structure-based optimization. Recent publications demonstrate its utility as a molecular probe for studying protein-ligand interactions, leveraging both the hydrogen-bonding capacity of the amine group and the hydrophobic character of the benzimidazole system.